N'-cycloheptyl-N-{[3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide

Specification

• CAS No.: 872986-88-4
• Molecular Formula: C18H27N3O5S2
• Molecular Weight: 429.55
• IUPAC Name: N'-cycloheptyl-N-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide
• Standard InChI: InChI=1S/C18H27N3O5S2/c22-17(18(23)20-14-7-3-1-2-4-8-14)19-13-15-21(10-6-11-26-15)28(24,25)16-9-5-12-27-16/h5,9,12,14-15H,1-4,6-8,10-11,13H2,(H,19,22)(H,20,23)
• Standard InChI Key: PZJIRCOKTITDOG-UHFFFAOYSA-N
• SMILES: C1CCCC(CC1)NC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC=CS3

Introduction

Structural Characteristics

The molecular structure of N'-cycloheptyl-N-{[3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide includes a cycloheptyl ring, a thiophene-2-sulfonyl group, and an oxazinan ring, all connected through a complex network of bonds. The presence of these functional groups contributes to its potential reactivity and applications.

Functional Group	Description
Cycloheptyl	A seven-membered ring structure.
Thiophene-2-sulfonyl	A thiophene ring with a sulfonyl group attached at the 2-position.
Oxazinan	A six-membered ring containing oxygen and nitrogen.
Amide	A functional group formed by a carbonyl group linked to a nitrogen atom.

Synthesis

The synthesis of N'-cycloheptyl-N-{[3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Techniques like chromatography may be employed for purification.

Potential Applications

While specific applications of N'-cycloheptyl-N-{[3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide are not well-documented, compounds with similar structures have shown potential in various fields, including pharmaceuticals and materials science. Further research is needed to explore these applications fully and assess their viability in real-world scenarios.